Cas no 132120-63-9 (1,3,4-Thiadiazole-2,5-dithiol)

• Product Name: 1,3,4-Thiadiazole-2,5-dithiol
• CAS No: 132120-63-9
• MF: C₂H₂N₂S₃
• MW: 150.245675563812
• CID: 96751
• PubChem ID: 2723630
• Update Time: 2025-04-18

1,3,4-Thiadiazole-2,5-dithiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2,5-dithiol
• 1,3,4-thiadiazolidine-2,5-dithione
• 1,3,4-Thiadiazol-dithiol-(2,5)
• WLN: T5NNDSJ CSH ESH
• 2S78T9T08C
• SCHEMBL19435
• CAS-1072-71-5
• Q15632681
• 132120-64-0
• AM20080025
• Bismuththiol
• F1995-0275
• Bismuththiol i
• Usaf fa-4
• 2,3,4-thiodiazole
• FT-0610390
• 1,4-Thiadiazole-2,5-dithiol
• 1,4-Thiadiazolidine-2,5-dithione
• AKOS028108714
• STR02271
• d 2
• 2,5-Dimercapto-1,3,4-thiadiazole
• CHEMBL3185279
• 2,5-Dimercaptothiadiazole
• Q-200066
• PY 61H
• 1072-71-5
• AI3-18635
• D88151
• DTXCID4020115
• UNII-2S78T9T08C
• NS00015757
• Vanchem DMTD
• 1,3,4-Thiadiazole-2,5-dithiol, 98%
• D0622
• 1,3,4-Thiadiazole-2(3H)-thione, 5-mercapto-
• EINECS 214-014-1
• NSC 4645
• SCHEMBL12495049
• NCGC00248309-01
• EN300-17339
• A24678
• USAF A-8354
• Bismuthiol
• NCGC00255055-01
• Bismuthiol I
• DTXSID6040115
• Usafa-8354
• AKOS000119872
• PS-4046
• 2,5-DITHIOL-1,3,4-THIADIAZOLE
• AKOS005485976
• Tox21_301157
• BB 0260229
• MFCD00003103
• 2,5-Dimercapto-1,3,4-thiodiazole
• 1,3,4-Thiadiazol-dithiol-(2,5) [German]
• NSC4645
• 2,5-Dimercapto-thiadiazole
• WLN: T5NN DSJ CSH ESH
• d 2 (Chinese flotation agent)
• B0593
• 1,3,4-Thiadiazolidine-2,5-dithione;2,5-Dimercapto-1,3,4-thiodiazole
• Bismuthiol I, for spectrophotometric det. of Bi, Cu, Pb, Sb, >=99.0%
• NSC-4645
• 1,3,4-thiadiazole-2-thione-5-thiol
• 79509-46-9
• .DELTA.2-1,3,4-Thiadiazoline-5-thione, 2-mercapto-
• 132120-63-9
• Dimercaptothiadiazole
• 1,3,4- thiadiazole-2,5-dithiol

• Inchi： 1S/C2H2N2S3/c5-1-3-4-2(6)7-1/h(H,3,5)(H,4,6)
• InChI Key： BIGYLAKFCGVRAN-UHFFFAOYSA-N
• SMILES： S1C(NNC1=S)=S

Computed Properties

• Exact Mass: 149.93816
• Monoisotopic Mass: 149.93801159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 25.78